2-Ethoxy-2-methylcyclopropan-1-amine

• Molecular Formula: C6H13NO
• Molecular Weight: 115.17 g/mol
• SMILES: CCOC1(CC1N)C
• InChI: InChI=1S/C6H13NO/c1-3-8-6(2)4-5(6)7/h5H,3-4,7H2,1-2H3
• InChIKey: VJTAFCBSSLRXBC-UHFFFAOYSA-N

2-Ethoxy-2-methylcyclopropan-1-amine: Physicochemical & Structural Baseline

2-Ethoxy-2-methylcyclopropan-1-amine (CAS 2090529-47-6 for the racemic mixture; CAS 1429373-75-0 for the (1R,2S)-configured enantiomer) is a cis-configured cyclopropane derivative with the molecular formula C6H13NO and a molecular weight of 115.17 g/mol . The compound belongs to the cis-2-alkoxycyclopropylamine class, characterized by a strained cyclopropane ring (bond angles ≈ 60°) bearing an amine at C1, and both an ethoxy and a methyl substituent at C2 . This scaffold has been investigated as a mechanism-based inhibitor of monoamine oxidases (MAO) and as a building block for conformationally constrained β-amino ethers [1]. The compound is typically handled under inert conditions due to potential sensitivity and is primarily utilized as an intermediate in drug discovery and fine chemical synthesis [2].

MAO B Probe Scaffold cis-2-alkoxycyclopropylamine core for mechanism-based irreversible MAO B inhibition studies

LSD1-Free Pathway Tool Class-level evidence predicts no LSD1 inhibition, supporting target-specific MAO pathway interpretation

Stereochemically Defined Building Block High diastereomeric purity (cis:trans up to 99:1) enables chiral β-amino ether synthesis

• [1] Malcomson T, Yelekci K, Borrello MT, Ganesan A, Semina E, De Kimpe N, Mangelinckx S, Ramsay RR. cis-Cyclopropylamines as mechanism-based inhibitors of monoamine oxidases. FEBS J. 2015;282(16):3190-3198. doi:10.1111/febs.13260 View Source
• [2] Mangelinckx S, Kadam ST, Semina E, Callebaut G, Colpaert F, De Smaele D, De Kimpe N. Synthesis of cis-2-alkoxycyclopropylamines via intramolecular cyclization of 2-azaallylic anions derived from alkoxybrominated N-(arylidene)-2-methyl-2-propenylamines. Tetrahedron. 2013;69(18):3728-3735. doi:10.1016/j.tet.2013.02.094 View Source

Why Generic 2-Alkoxycyclopropylamine Substitution Fails

Generic substitution among 2-alkoxy-cyclopropylamine analogs is not straightforward due to the critical influence of both the alkoxy group identity (methoxy vs. ethoxy) and the C2-methyl substitution pattern on biological activity and physicochemical properties. In the cis-cyclopropylamine MAO inhibitor series reported by Malcomson et al. (2015), the 2-methoxy-2-methyl analog (compound 1) exhibited an IC50 of 0.084 µM against MAO B with 73-fold selectivity over MAO A, while the N-benzyl-2-methoxy analog (compound 4) achieved 5 nM potency but with a different selectivity profile [1]. The ethoxy-for-methoxy substitution in the target compound introduces increased lipophilicity (calculated logP shift of approximately +0.5 units) and altered steric bulk at the enzyme active site, which can modulate both binding affinity and metabolic stability in ways that cannot be predicted from the methoxy analog alone . Additionally, the cis-stereochemistry and the presence of the C2-methyl group are essential structural determinants: trans-configured or des-methyl analogs exhibit fundamentally different inhibition kinetics and LSD1 cross-reactivity profiles [2].

Alkoxy Group Identity

Ethoxy-for-methoxy substitution shifts lipophilicity and may alter enzyme inactivation kinetics relative to published methoxy analog data.

Stereochemistry & C2 Substitution

Trans-configured or des-methyl analogs exhibit different MAO inhibition profiles and may gain LSD1 cross-reactivity, limiting direct substitution.

Selectivity Profile Transfer

MAO B selectivity and lack of LSD1 inhibition are class-level inferences; direct experimental confirmation for the ethoxy analog is not yet available.

• [1] Malcomson T, Yelekci K, Borrello MT, Ganesan A, Semina E, De Kimpe N, Mangelinckx S, Ramsay RR. cis-Cyclopropylamines as mechanism-based inhibitors of monoamine oxidases. FEBS J. 2015;282(16):3190-3198. Table 2: IC50 values after 30 min pre-incubation. View Source
• [2] Malcomson T et al. FEBS J. 2015;282(16):3190-3198. No inhibition of LSD1 was observed for the cis-2-alkoxycyclopropylamine series, in contrast to trans-configured tranylcypromine which inhibits both MAO and LSD1. View Source

Quantitative Differentiation vs. Closest Analogs

MAO B Inhibition Selectivity vs. Methoxy Analog & Tranylcypromine

The closest analog with published quantitative MAO inhibition data is 2-methoxy-2-methylcyclopropylamine (racemic, compound 1 in Malcomson et al., 2015). After 30 min pre-incubation with human MAO enzymes, this compound exhibited an IC50 of 0.084 ± 0.05 µM for MAO B and 6.12 ± 0.03 µM for MAO A, yielding a 73-fold selectivity for MAO B [1]. This selectivity is substantially higher than the reference drug tranylcypromine (TCP), which showed only 3.2-fold selectivity (MAO A IC50 0.237 µM; MAO B IC50 0.074 µM) under identical assay conditions [1]. The kinetic parameters for irreversible inactivation revealed KI = 0.90 ± 0.18 µM and kinact = 0.016 ± 0.001 min⁻¹ for MAO B, and KI = 58.9 ± 7.4 µM and kinact = 0.167 ± 0.010 min⁻¹ for MAO A [2]. The target compound 2-ethoxy-2-methylcyclopropan-1-amine shares the identical cis-2-alkoxy-2-methyl core scaffold and is expected to exhibit MAO B-selective irreversible inhibition based on the established class SAR, where the alkoxy substituent at C2 is critical for irreversible flavin modification [3]. No direct head-to-head quantitative comparison between the ethoxy and methoxy analogs is available in the current literature.

MAO B Selectivity

Class-level

2-Methoxy analog: MAO B IC50 0.084 µM, 73-fold selectivity. Target ethoxy analog predicted MAO B-selective (class-level SAR).

Supports MAO B pathway study fit; LSD1-free context.

Direct ethoxy analog MAO inhibition data not published; class inference from cis-2-alkoxy series.

Evidence Dimension	MAO B inhibition potency and selectivity (30 min pre-incubation IC50)
Target Compound Data	Not directly measured in published literature; class-level inference from cis-2-alkoxy-2-methyl scaffold
Comparator Or Baseline	2-Methoxy-2-methylcyclopropylamine (racemic): MAO B IC50 = 0.084 µM; MAO A IC50 = 6.12 µM; selectivity ratio = 73 (MAO B-selective). Tranylcypromine (reference): MAO B IC50 = 0.074 µM; MAO A IC50 = 0.237 µM; selectivity ratio = 3.2.
Quantified Difference	2-Methoxy analog shows 73-fold MAO B selectivity vs. 3.2-fold for tranylcypromine (22.8× improvement in selectivity). No direct ethoxy/methoxy comparative data available.
Conditions	Human MAO A and MAO B enzyme assay; 30 min enzyme-inhibitor pre-incubation; residual activity measured via Amplex Red/horseradish peroxidase coupled assay with tyramine substrate (KM MAO A = 0.4 mM; KM MAO B = 0.16 mM). IC50 determined by fitting to three-parameter equation using GraphPad PRISM [1].

Why This Matters

The class-level MAO B selectivity informs the decision to select the ethoxy analog over non-selective cyclopropylamine scaffolds when target-specific irreversible MAO B inactivation is required without LSD1 cross-inhibition.

• [1] Malcomson T, Yelekci K, Borrello MT, Ganesan A, Semina E, De Kimpe N, Mangelinckx S, Ramsay RR. cis-Cyclopropylamines as mechanism-based inhibitors of monoamine oxidases. FEBS J. 2015;282(16):3190-3198. Table 2, lines 195-200. IC50 values (µM) after 30 min pre-incubation. View Source
• [2] Malcomson T et al. FEBS J. 2015. Table 3, lines 229-235. Kinetic parameters for irreversible inactivation: KI (µM), kinact (min⁻¹), and kinact/KI (min·mM⁻¹). View Source
• [3] Malcomson T et al. FEBS J. 2015. Abstract lines 36-44: cis-cyclopropylamines with alkoxy substituent at the 2-position show sub-micromolar MAO B IC50 values and irreversible inhibition with no LSD1 inhibition. View Source

Absence of LSD1 Inhibition: Selectivity Over Tranylcypromine

A critical differentiator of the cis-2-alkoxycyclopropylamine class, which includes 2-ethoxy-2-methylcyclopropan-1-amine, is the complete absence of lysine-specific demethylase 1 (LSD1) inhibitory activity. In the Malcomson et al. (2015) study, all seven cis-2-alkoxycyclopropylamine compounds tested were inactive against LSD1 at the maximum tested concentration of 25 µM [1]. This stands in marked contrast to tranylcypromine (trans-2-phenylcyclopropylamine), which is a well-established time-dependent LSD1 inactivator with a kinact/KI value of 4560 M⁻¹s⁻¹ for certain derivatives [2]. Tranylcypromine's dual MAO/LSD1 inhibition limits its utility in applications requiring target-specific MAO modulation without epigenetic off-target effects. The cis-alkoxy substitution pattern, combined with the absence of the trans-aryl group, appears to eliminate the LSD1 pharmacophore while retaining MAO inhibitory activity [3]. Although specific data for the ethoxy analog are not yet published, the class-level evidence strongly predicts LSD1 inactivity for 2-ethoxy-2-methylcyclopropan-1-amine.

LSD1 Inactivity

Class-level

All cis-2-alkoxy analogs tested inactive against LSD1 at 25 µM; target predicted inactive.

Supports target-specific MAO pathway interpretation without LSD1-mediated epigenetic confounding.

No direct LSD1 assay data for ethoxy analog; class-level inference.

Evidence Dimension	LSD1 inhibitory activity at maximum tested concentration
Target Compound Data	Predicted inactive against LSD1 at 25 µM (class-level inference from cis-2-alkoxycyclopropylamine series)
Comparator Or Baseline	All seven cis-2-alkoxycyclopropylamine compounds (1–7) tested: inactive against LSD1 at 25 µM. Tranylcypromine (trans-2-phenylcyclopropylamine): active LSD1 inhibitor; kinact/KI reported up to 4560 M⁻¹s⁻¹ for optimized derivatives.
Quantified Difference	Qualitative: cis-2-alkoxy series shows no detectable LSD1 inhibition at 25 µM vs. tranylcypromine's established LSD1 inactivation. Quantitative selectivity ratio cannot be calculated as target compound activity is below detection limit.
Conditions	LSD1 enzyme assay as described in reference [22] of Malcomson et al. (2015). Maximum compound concentration tested: 25 µM.

Why This Matters

The predicted lack of LSD1 inhibition is a key procurement criterion for research programs targeting selective MAO modulation without confounding epigenetic effects, distinguishing this compound class from widely used tranylcypromine-based scaffolds.

• [1] Malcomson T et al. FEBS J. 2015;282(16):3190-3198. Results section, lines 123-128: 'the compounds were inactive at the maximum tested concentration of 25 µm' against LSD1. View Source
• [2] Schmidt DMZ, McCafferty DG. trans-2-Phenylcyclopropylamine is a mechanism-based inactivator of the histone demethylase LSD1. Biochemistry. 2007;46:4408-4416. View Source
• [3] Malcomson T et al. FEBS J. 2015. Discussion, lines 365-367: cis-N-benzyl-2-methoxycyclopropylamine shows no activity on LSD1, highlighting that cis-alkoxy substitution eliminates LSD1 pharmacophore. View Source

Lipophilicity Shift vs. 2-Methoxy-2-methylcyclopropan-1-amine

The replacement of the methoxy group (-OCH3) with an ethoxy group (-OCH2CH3) at the C2 position of the cyclopropane ring introduces a predictable increase in lipophilicity. Based on the molecular formula difference (C6H13NO for the ethoxy analog vs. C5H11NO for the methoxy analog), the calculated logP (cLogP) is expected to increase by approximately 0.5 log units . This increase in lipophilicity may enhance membrane permeability and blood-brain barrier penetration potential, which is a critical consideration for CNS-targeted MAO inhibitor programs . Conversely, the increased steric bulk of the ethoxy group may reduce the rate of MAO inactivation (kinact) compared to the methoxy analog; in the Malcomson et al. study, the smaller 2-methoxy-2-methyl analog (compound 1) showed the fastest MAO A inactivation rate (kinact = 0.167 min⁻¹), attributed to its small size facilitating correct orientation for oxidation [1]. The ethoxy analog therefore presents a trade-off between potentially improved pharmacokinetic properties and possibly slower enzyme inactivation kinetics, a hypothesis that requires experimental verification.

Lipophilicity Shift

Class-level

Ethoxy vs methoxy: estimated cLogP increase ~0.5 units; MW +14 Da.

Supports CNS penetration research context; may alter enzyme inactivation kinetics.

Estimated physicochemical values; no experimental logP/logD available.

Evidence Dimension	Lipophilicity (estimated) and steric bulk
Target Compound Data	2-Ethoxy-2-methylcyclopropan-1-amine: MW 115.17, C6H13NO. Estimated cLogP approximately 0.5–0.8.
Comparator Or Baseline	2-Methoxy-2-methylcyclopropan-1-amine: MW 101.15, C5H11NO. Estimated cLogP approximately 0.0–0.3.
Quantified Difference	Calculated logP shift of approximately +0.5 units. Molecular weight increase of 14.02 Da (one methylene unit).
Conditions	Calculated physicochemical properties based on molecular structure (no experimental logP or logD data available for either compound).

Why This Matters

The ethoxy-for-methoxy substitution provides a measurable lipophilicity increment that may be leveraged to fine-tune CNS penetration in MAO-targeted programs, provided that the trade-off with enzyme inactivation kinetics is experimentally acceptable.

• [1] Malcomson T et al. FEBS J. 2015. Lines 236-238: For MAO A, 2-methoxy-2-methylcyclopropylamine (1) gives the fastest rate of inactivation (kinact = 0.17 min⁻¹), perhaps because its small size facilitates the correct orientation for its oxidation. View Source

Synthetic Accessibility & Stereochemical Purity

The Mangelinckx et al. (2013) synthesis of cis-2-alkoxy-2-methylcyclopropylamines proceeds via a highly diastereoselective intramolecular cyclization of 2-azaallylic anions, achieving cis:trans ratios up to 99:1 and isolated yields of 62–95% for the cis-N-(arylidene) protected intermediates [1]. This synthetic methodology, which encompasses both methoxy and ethoxy derivatives, provides access to the cis-configured cyclopropylamine core with excellent stereochemical control [2]. The target compound is commercially available in both racemic (CAS 2090529-47-6) and enantiomerically specified forms (e.g., (1R,2S)-configured, CAS 1429373-75-0) as the free base or hydrochloride salt . The commercial availability of well-defined stereoisomers distinguishes this scaffold from other cyclopropylamine building blocks where stereochemical purity may be less rigorously controlled. Typical commercial purity specifications are ≥95% (GC or HPLC) . The cis-relationship between the C1 amine and C2 substituents has been demonstrated to be critical for MAO inhibitory activity, as trans-configured analogs exhibit fundamentally different pharmacological profiles [3].

Stereochemical Purity

Reported

Synthetic cis:trans up to 99:1; commercial purity ≥95%.

High diastereomeric purity supports reproducible SAR and building block synthesis.

Purity specifications vendor-dependent; verify lot-specific COA.

Evidence Dimension	Diastereoselectivity of synthesis and commercial stereochemical purity
Target Compound Data	cis-configuration with cis:trans ratio up to 99:1 achievable synthetically; commercial purity ≥95% for racemic and single-enantiomer forms.
Comparator Or Baseline	General cyclopropylamine building blocks: stereochemical purity and cis/trans ratio are frequently less well-defined or vendor-dependent.
Quantified Difference	Synthetic diastereoselectivity: up to 99:1 cis:trans. Commercial purity specification: typically ≥95%.
Conditions	Synthesis via intramolecular cyclization of 2-azaallylic anions derived from alkoxybrominated N-(arylidene)-2-methyl-2-propenylamines (Mangelinckx et al., Tetrahedron 2013).

Why This Matters

The well-defined cis-stereochemistry with high diastereomeric purity reduces batch-to-batch variability in biological assays and ensures reproducibility in structure-activity relationship studies, supporting procurement decisions for lead optimization programs.

• [1] Mangelinckx S, Kadam ST, Semina E, Callebaut G, Colpaert F, De Smaele D, De Kimpe N. Tetrahedron. 2013;69(18):3728-3735. Abstract: cis:trans up to 99:1; yields 62–95%. View Source
• [2] Mangelinckx S et al. Tetrahedron. 2013. The synthesis includes both methoxy and ethoxy N-(arylidene) derivatives as precursors to the corresponding cis-2-alkoxy-2-methylcyclopropylamines. View Source
• [3] Malcomson T et al. FEBS J. 2015. Lines 106-109: selected cis isomers of primary and secondary cyclopropylamines with an alkoxy group at the 2-position of the cyclopropyl ring replacing the more common phenyl substitution. View Source

Optimal Research Application Scenarios

Selective MAO B Inhibitor Development Without LSD1 Liability

Programs developing irreversible MAO B inhibitors for neurodegenerative disorders (e.g., Parkinson's disease) can utilize 2-ethoxy-2-methylcyclopropan-1-amine as a scaffold that, based on class-level evidence from the cis-2-alkoxycyclopropylamine series, is predicted to be MAO B-selective with an IC50 in the sub-micromolar range and devoid of LSD1 inhibitory activity at concentrations up to 25 µM [1]. This profile addresses a key limitation of tranylcypromine-derived inhibitors, which exhibit dual MAO/LSD1 inhibition that complicates target deconvolution [2]. The ethoxy substituent provides a lipophilicity increment of approximately +0.5 logP units compared to the methoxy analog, potentially enhancing CNS penetration .

Conformationally Constrained β-Amino Ether Building Block Synthesis

The cis-2-alkoxycyclopropylamine scaffold serves as an excellent precursor for conformationally constrained β-amino ethers, as demonstrated by Mangelinckx et al. (2013) who achieved cis:trans diastereoselectivity up to 99:1 with yields of 62–95% [3]. 2-Ethoxy-2-methylcyclopropan-1-amine, with its well-defined cis-configuration and the synthetic accessibility of both racemic and single-enantiomer forms, is suitable for constructing chiral β-amino ether libraries where conformational restriction around the cyclopropane ring can be exploited for target binding optimization .

SAR Exploration of Alkoxy Substituent Effects on MAO Kinetics

In systematic SAR studies of cis-2-alkoxycyclopropylamine MAO inhibitors, the ethoxy analog fills a critical gap between the methoxy derivative (compound 1, MAO B IC50 = 0.084 µM; kinact = 0.016 min⁻¹) and bulkier alkoxy or N-substituted variants [4]. The ethoxy group's intermediate steric bulk and lipophilicity allow researchers to probe the relationship between alkoxy chain length, enzyme inactivation kinetics, and selectivity, generating data to inform the design of optimized irreversible MAO B inhibitors with tailored pharmacokinetic properties [5].

Negative Control for LSD1-Mediated Epigenetic Assays

Given the class-level evidence that cis-2-alkoxycyclopropylamines are inactive against LSD1 at concentrations up to 25 µM [6], 2-ethoxy-2-methylcyclopropan-1-amine can serve as a structural control compound in LSD1 inhibition assays. When used alongside tranylcypromine (a dual MAO/LSD1 inhibitor), this compound helps discriminate whether observed cellular effects are mediated through MAO inhibition, LSD1 inhibition, or off-target mechanisms, providing cleaner phenotypic readouts in epigenetic drug discovery campaigns.

Application

Selection Property

Validation Focus

MAO B Pathway Studies (LSD1-Free)

Predicted MAO B selectivity; absence of LSD1 inhibition

MAO B IC50 and LSD1 counter-screen in target assay

Chiral β-Amino Ether Synthesis

Cis-stereochemistry; high diastereomeric purity

Chiral HPLC or NMR to confirm cis:trans ratio

Alkoxy SAR in MAO Kinetics

Ethoxy group lipophilicity and steric influence

Compare kinact/KI with methoxy and other alkoxy analogs

LSD1 Assay Negative Control

Predicted LSD1 inactivity at assay-relevant concentrations

LSD1 inhibition assay vs tranylcypromine control

• [1] Malcomson T et al. FEBS J. 2015;282(16):3190-3198. Results: all cis-2-alkoxycyclopropylamines tested inactive against LSD1 at 25 µM; MAO B selective with sub-micromolar IC50. View Source
• [2] Schmidt DMZ, McCafferty DG. Biochemistry. 2007;46:4408-4416. Tranylcypromine is a mechanism-based inactivator of LSD1. View Source
• [3] Mangelinckx S et al. Tetrahedron. 2013;69(18):3728-3735. cis:trans up to 99:1; yields 62–95%. View Source
• [4] Malcomson T et al. FEBS J. 2015. Table 2, lines 195-200. Compound 1 (2-methoxy-2-methyl) IC50 values: MAO A 6.12 µM, MAO B 0.084 µM. Table 3, lines 230-235: KI and kinact values. View Source
• [5] Malcomson T et al. FEBS J. 2015. Discussion lines 236-242: alkoxy substituent size influences inactivation kinetics, with smaller substituents facilitating faster MAO A inactivation. View Source
• [6] Malcomson T et al. FEBS J. 2015. Lines 123-128: cis-cyclopropylamine compounds inactive against LSD1 at maximum tested concentration of 25 µM. View Source